10.1039/C2DT31075A | Transfer hydrogenation with a ferrocene diamide ruthenium complex†

Transfer hydrogenation with a ferrocene diamide ruthenium complex†

Dalton Transactions Pub Date: 2012-05-31 DOI: 10.1039/C2DT31075A

Abstract

The use of a 1,1′-ferrocenediamide ruthenium complex as a mediator for base-free transfer hydrogenation is reported. Ketones were transformed to their respective alcohols at room temperature in 36–99% conversions with turnover frequencies up to 339 h⁻¹.

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